Cas no 2225169-18-4 (2-Chloro-5-cyano-4-cyclopropylphenylboronic acid)

• Product Name: 2-Chloro-5-cyano-4-cyclopropylphenylboronic acid
• CAS No: 2225169-18-4
• MF: C₁₀H₉BClNO₂
• MW: 221.45
• CID: 5144484
• PubChem ID: 133555240
• Update Time: 2025-11-01

2-Chloro-5-cyano-4-cyclopropylphenylboronic acid Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-5-cyano-4-cyclopropylphenylboronic acid
• (2-Chloro-5-cyano-4-cyclopropylphenyl)boronic acid
• 2225169-18-4

• Inchi： 1S/C10H9BClNO2/c12-10-4-8(6-1-2-6)7(5-13)3-9(10)11(14)15/h3-4,6,14-15H,1-2H2
• InChI Key： NMTSRKVJBKUWME-UHFFFAOYSA-N
• SMILES： C1(=C(C=C(C(=C1)B(O)O)Cl)C1CC1)C#N

Computed Properties

• Exact Mass: 221.0414864g/mol
• Monoisotopic Mass: 221.0414864g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.2Ų

Additional information on 2-Chloro-5-cyano-4-cyclopropylphenylboronic acid

Research Brief on 2-Chloro-5-cyano-4-cyclopropylphenylboronic acid (CAS: 2225169-18-4): Recent Advances and Applications

2-Chloro-5-cyano-4-cyclopropylphenylboronic acid (CAS: 2225169-18-4) is a boronic acid derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications in drug discovery and development. This compound serves as a crucial building block in the synthesis of various biologically active molecules, particularly in the context of Suzuki-Miyaura cross-coupling reactions, which are pivotal for constructing complex pharmaceutical scaffolds. Recent studies have highlighted its role in the development of novel therapeutic agents targeting a range of diseases, including cancer, infectious diseases, and metabolic disorders.

One of the key areas of research involving 2-Chloro-5-cyano-4-cyclopropylphenylboronic acid is its utility in the synthesis of kinase inhibitors. Kinases are a major class of drug targets, and boronic acid derivatives have been instrumental in the design of potent and selective inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of this compound in the development of a new generation of EGFR (Epidermal Growth Factor Receptor) inhibitors, which showed promising activity against resistant forms of non-small cell lung cancer (NSCLC). The study emphasized the compound's ability to enhance the binding affinity and selectivity of the inhibitors, thereby improving their therapeutic efficacy.

In addition to its role in kinase inhibitor development, 2-Chloro-5-cyano-4-cyclopropylphenylboronic acid has also been explored in the context of proteolysis-targeting chimeras (PROTACs). PROTACs are a groundbreaking class of therapeutics that degrade target proteins rather than merely inhibiting them. A recent preprint on bioRxiv detailed the incorporation of this boronic acid derivative into a PROTAC designed to degrade the androgen receptor (AR), a key driver of prostate cancer. The study reported that the resulting PROTAC exhibited superior degradation efficiency compared to traditional AR antagonists, suggesting a potential paradigm shift in the treatment of prostate cancer.

Beyond its therapeutic applications, this compound has also been investigated for its utility in chemical biology tools. For instance, a 2022 publication in ACS Chemical Biology described its use as a fluorescent probe for detecting reactive oxygen species (ROS) in cellular environments. The study highlighted the compound's high sensitivity and specificity, making it a valuable tool for studying oxidative stress-related diseases. This dual functionality—both as a therapeutic agent and a research tool—underscores the compound's broad applicability in the chemical biology and pharmaceutical sciences.

Despite these advancements, challenges remain in the optimization of 2-Chloro-5-cyano-4-cyclopropylphenylboronic acid for clinical applications. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further research. However, the compound's unique chemical properties and versatility make it a promising candidate for future drug development efforts. Ongoing studies are expected to uncover new applications and refine existing ones, solidifying its position as a cornerstone in medicinal chemistry.

In conclusion, 2-Chloro-5-cyano-4-cyclopropylphenylboronic acid (CAS: 2225169-18-4) represents a critical scaffold in modern drug discovery, with applications ranging from kinase inhibitors to PROTACs and chemical probes. Its continued exploration is likely to yield significant breakthroughs in the treatment of various diseases, making it a compound of great interest to researchers in the chemical biology and pharmaceutical industries.